Cas no 73972-96-0 (2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride)

2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride structure
73972-96-0 structure
Product Name:2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride
CAS No:73972-96-0
MF:C12H16ClN3O
MW:253.727941513062
CID:1762914
PubChem ID:3057187
Update Time:2025-04-21

2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride
    • 2-[2-(dimethylamino)ethyl]phthalazin-1-one,hydrochloride
    • HL 2156
    • 2-(2'-Dimethylaminoaethyl)phtalazon-(1)-HCl
    • 73972-96-0
    • 1(2H)-Phthalazinone, 2-(2-(dimethylamino)ethyl)-, hydrochloride
    • 2-(2-(Dimethylamino)ethyl)-1(2H)-phthalazinone hydrochloride
    • 2-(2'-Dimethylaminoaethyl)phtalazon-(1)-HCl [German]
    • DTXSID30224737
    • Inchi: 1S/C12H15N3O.ClH/c1-14(2)7-8-15-12(16)11-6-4-3-5-10(11)9-13-15;/h3-6,9H,7-8H2,1-2H3;1H
    • InChI Key: ACBGZTPTFUNYRW-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2C=CC=CC=2C=NN1CCN(C)C

Computed Properties

  • Exact Mass: 253.098
  • Monoisotopic Mass: 253.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • Boiling Point: 351°C at 760 mmHg
  • Flash Point: 166.1°C

2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride Related Literature

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